Cas no 28100-88-1 (2-Hydroxy-2-methylpropanimidamide)

• Product Name: 2-Hydroxy-2-methylpropanimidamide
• CAS No: 28100-88-1
• MF: C₄H₁₀N₂O
• MW: 102.135000705719
• MDL: MFCD08752293
• CID: 251773
• PubChem ID: 4381058
• Update Time: 2025-05-24

2-Hydroxy-2-methylpropanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-2-methylpropanimidamide
• 2-Hydroxy-2-Methyl-Propionamidine
• Propanimidamide,2-hydroxy-2-methyl-
• 2-Hydroxy-2.2-dimethyl-acetamidin
• 2-HYDROXY-2-METHYLPROPANAMIDINE
• hydroxyisobutylamidine
• Hydroxy-isobutyramidin
• Lactamidine,2-methyl-(8CI)
• Propanimidamide,2-hydroxy-2-methyl
• DTXSID70402653
• SCHEMBL457322
• 28100-88-1
• A913503
• AKOS006292171
• EN300-1600536

• MDL： MFCD08752293
• Inchi： 1S/C4H10N2O/c1-4(2,7)3(5)6/h7H,1-2H3,(H3,5,6)
• InChI Key： HVCIFMASZMODAI-UHFFFAOYSA-N
• SMILES： OC(C(=N)N)(C)C

Computed Properties

• Exact Mass: 102.07900
• Monoisotopic Mass: 102.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 70.10000
• LogP: 0.49330

2-Hydroxy-2-methylpropanimidamide Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 2-Hydroxy-2-methylpropanimidamide

Introduction to 2-Hydroxy-2-Methylpropanimidamide (CAS No. 28100-88-1)

2-Hydroxy-2-methylpropanimidamide, also known by its CAS number CAS No. 28100-88-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has been the subject of extensive research due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials, pharmaceuticals, and as a precursor for other valuable chemical compounds.

The molecular structure of 2-hydroxy-2-methylpropanimidamide consists of a central carbon atom bonded to two methyl groups, a hydroxyl group, and an amidine functional group. This configuration imparts the compound with both hydrophilic and hydrophobic characteristics, making it versatile for different chemical reactions. The amidine group, in particular, has been shown to exhibit strong hydrogen bonding capabilities, which are crucial for its interactions with other molecules in biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 28100-88-1. Researchers have developed novel methods that not only improve the yield but also reduce the environmental impact of production processes. For instance, green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, have been successfully applied to the synthesis of this compound. These developments underscore the importance of sustainable practices in modern chemical manufacturing.

In terms of applications, 2-hydroxy-2-methylpropanimidamide has found utility in the pharmaceutical industry as an intermediate for drug development. Its ability to form stable complexes with metal ions has made it a valuable component in the design of new drugs targeting various diseases. Additionally, this compound has been explored for its potential in catalysis, where it serves as a ligand or catalyst in organic transformations.

The latest research on CAS No. 28100-88-1 has focused on understanding its role in biological systems. Studies have revealed that this compound exhibits moderate bioactivity, particularly in vitro assays targeting specific enzymes and receptors. While further investigation is needed to fully comprehend its pharmacokinetics and toxicity profiles, these findings suggest promising avenues for future drug discovery efforts.

In conclusion, 2-hydroxy-2-methylpropanimidamide (CAS No. 28100-88-1) is a compound with diverse applications and ongoing research interest. Its unique chemical properties, coupled with advancements in synthesis and application techniques, position it as a key player in various scientific domains. As research continues to uncover new insights into its potential uses, this compound is expected to contribute significantly to both academic and industrial advancements.